Cas no 397864-40-3 (Fluticasone Carbothioic Acid Fuorate)

• Product Name: Fluticasone Carbothioic Acid Fuorate
• CAS No: 397864-40-3
• MF: C₂₆H₂₈F₂O₆S
• MW: 506.56
• CID: 4755851
• Update Time: 2025-04-25

Fluticasone Carbothioic Acid Fuorate Chemical and Physical Properties

Names and Identifiers

• CID 10118149
• 6α,9α-difluoro-17α-(furan-2-yl)carbonyloxy-11β-hydroxy-16α-methyl-3-oxoandrosta-1,4-diene-17β-carbothioic acid
• BNKY012-FF04
• GW675713X
• Fluticasone Carbothioic Acid Fuorate
• Androsta-1,4-diene-17-carbothioic acid, 6,9-difluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-3-oxo-, (6α,11β,16α,17α)-
• (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-17-((furan-2-carbonyl)oxy)-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carbothioic S-acid
• (6α,11β,16α,17α)-6,9-Difluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carbothioic Acid (>85%)
• (6a,11b,16a,17a)-6,9-Difluoro-17-(2-furanylcarbonyl)oxy-11-hydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carbothioic Acid (>85%)

• Inchi： 1S/C26H28F2O6S/c1-13-9-15-16-11-18(27)17-10-14(29)6-7-23(17,2)25(16,28)20(30)12-24(15,3)26(13,22(32)35)34-21(31)19-5-4-8-33-19/h4-8,10,13,15-16,18,20,30H,9,11-12H2,1-3H3,(H,32,35)/t13-,15+,16+,18+,20+,23+,24+,25+,26+/m1/s1
• InChI Key： CDZNLVUCJXQAPI-VEGHOPOESA-N
• SMILES： SC([C@]1([C@H](C)C[C@H]2[C@@H]3C[C@@H](C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)F)OC(C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 506.15746611 g/mol
• Monoisotopic Mass: 506.15746611 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.8
• Molecular Weight: 506.6

Experimental Properties

• Color/Form: No data available
• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: NA
• Boiling Point: 622.1±55.0 °C(Predicted)
• Flash Point: Not available
• Solubility: Chlroform (Slightly, Heated, Sonicated)
• pka: 2.97±0.70(Predicted)
• Vapor Pressure: Not available

Fluticasone Carbothioic Acid Fuorate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)